Cas no 2149272-06-8 (2-{3-(methoxymethyl)phenylmethyl}oxirane)

• Product Name: 2-{3-(methoxymethyl)phenylmethyl}oxirane
• CAS No: 2149272-06-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5837609
• PubChem ID: 165759956
• Update Time: 2025-06-08

2-{3-(methoxymethyl)phenylmethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-{3-(methoxymethyl)phenylmethyl}oxirane
• 2149272-06-8
• EN300-1776930
• 2-{[3-(methoxymethyl)phenyl]methyl}oxirane

• Inchi： 1S/C11H14O2/c1-12-7-10-4-2-3-9(5-10)6-11-8-13-11/h2-5,11H,6-8H2,1H3
• InChI Key： RWAUXYSRIPCEHC-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-{3-(methoxymethyl)phenylmethyl}oxirane

Professional Introduction to Compound with CAS No. 2149272-06-8 and Product Name: 2-{3-(methoxymethyl)phenylmethyl}oxirane

The compound with the CAS number 2149272-06-8 and the product name 2-{3-(methoxymethyl)phenylmethyl}oxirane represents a significant advancement in the field of pharmaceutical chemistry. This oxirane derivative, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and synthetic chemistry. The molecule's architecture, featuring a phenyl ring substituted with a methoxymethyl group and an oxirane ring, makes it a versatile intermediate for various chemical transformations.

One of the most compelling aspects of 2-{3-(methoxymethyl)phenylmethyl}oxirane is its role as a building block in the synthesis of more complex organic molecules. The oxirane ring, also known as an epoxide, is highly reactive and can undergo a variety of chemical reactions, including nucleophilic substitution, ring-opening polymerization, and cycloaddition reactions. These properties make it an invaluable tool for chemists seeking to construct intricate molecular frameworks.

Recent research has highlighted the utility of this compound in the development of novel pharmaceuticals. The methoxymethyl group attached to the phenyl ring introduces a degree of flexibility that can be exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates. This flexibility allows for the creation of molecules with enhanced solubility, bioavailability, and target specificity. For instance, derivatives of 2-{3-(methoxymethyl)phenylmethyl}oxirane have been explored as potential inhibitors of enzymes involved in inflammatory pathways, demonstrating promising results in preclinical studies.

The oxirane moiety itself has been extensively studied for its ability to participate in stereospecific reactions. This characteristic is particularly valuable in medicinal chemistry, where enantiopure compounds are often required for optimal therapeutic efficacy. The reactivity of the oxirane ring allows for the introduction of chiral centers at strategic positions within a molecule, which can significantly impact its biological activity. This has led to investigations into using 2-{3-(methoxymethyl)phenylmethyl}oxirane as a precursor for chiral auxiliaries and ligands in asymmetric synthesis.

In addition to its pharmaceutical applications, 2-{3-(methoxymethyl)phenylmethyl}oxirane has shown promise in materials science. The compound's ability to undergo controlled polymerization under mild conditions makes it a suitable candidate for the development of novel polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even advanced materials such as shape-memory polymers and self-healing materials.

The synthesis of 2-{3-(methoxymethyl)phenylmethyl}oxirane itself is an intriguing challenge that has been addressed by several research groups. One common approach involves the reaction of phenol derivatives with epichlorohydrin in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution, where the hydroxyl group of the phenol attacks the epichlorohydrin ring, leading to the formation of the desired oxirane derivative. Recent advances in catalytic systems have improved the efficiency and selectivity of this reaction, making it more accessible for industrial applications.

The safety profile of 2-{3-(methoxymethyl)phenylmethyl}oxirane is another critical consideration. While oxiranes are generally stable under standard conditions, they can be sensitive to moisture and heat, which may lead to decomposition or unwanted side reactions. Therefore, proper storage and handling procedures must be followed to ensure optimal stability and reactivity. Additionally, any potential toxicological effects must be thoroughly evaluated before considering its use in pharmaceutical or industrial applications.

Looking ahead, the future prospects for 2-{3-(methoxymethyl)phenylmethyl}oxirane appear promising. Ongoing research is focused on expanding its utility through innovative synthetic methodologies and exploring new applications in drug discovery and material science. The development of more efficient catalysts and green chemistry approaches could further enhance its practicality as a synthetic intermediate. As our understanding of molecular interactions continues to evolve, compounds like 2-{3-(methoxymethyl)phenylmethyl}oxirane are likely to play an increasingly important role in shaping the future of chemical research.